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Comparison of Cephalexin Adsorption by Nanomaterial

Nanomaterial
Adsorption
Capacity (mg/g)

Key Characteristics & Mechanisms

Palygorskite (Clay
mineral)

112.36 [1] High capacity; chemisorption, spontaneous,
endothermic process; potential for regeneration [1].

Amino-functionalized KIT-
6 (Mesoporous Silica)

107.8 [2] Controlled release profile; capacity driven by
chemical interactions between drug carboxyl groups

and material amino groups [2].

Nanoceria (Ce-PER, Ce-
AMN) (Metal Oxide)

65.9 [3] High surface area; spontaneous adsorption; pseudo-

second-order kinetics suggest chemisorption [3].

Powdered Activated
Carbon (PPAC) (Carbon-
based)

48.78 [4] Derived from pomegranate peel; adsorption follows

Langmuir isotherm and pseudo-second-order
kinetics [4].

Bauxite (Clay mineral) 11.79 [1] Lower capacity than palygorskite; chemisorption,
spontaneous process; can be regenerated [1].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s523189?utm_src=pdf-body
https://www.smolecule.com/products/s523189?utm_src=pdf-interest
https://www.smolecule.com/products/s523189?utm_src=pdf-body
https://link.springer.com/article/10.1007/s13201-024-02101-w
https://link.springer.com/article/10.1007/s13201-024-02101-w
https://www.sciencedirect.com/science/article/abs/pii/S1773224722002581
https://www.sciencedirect.com/science/article/abs/pii/S1773224722002581
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d5ra05301c?page=search
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d5ra05301c?page=search
https://pmc.ncbi.nlm.nih.gov/articles/PMC6148726/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6148726/
https://link.springer.com/article/10.1007/s13201-024-02101-w
https://link.springer.com/article/10.1007/s13201-024-02101-w
https://www.smolecule.com/products/s523189?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Nanomaterial
Adsorption
Capacity (mg/g)

Key Characteristics & Mechanisms

Polyethylene
Microplastics (Polymer)

Not specified Low adsorption; governed by physical interactions

and van der Waals forces [5].

Detailed Experimental Context

To help you interpret the data, here is more context on the experimental conditions and methodologies

behind these numbers.

Mechanisms of Adsorption: The interaction between cephalexin and the nanomaterial surface is a

critical factor.

Chemisorption is a primary mechanism for several high-performing materials like palygorskite,
bauxite, and nanoceria, involving strong chemical bonds [3] [1].

Electrostatic Interactions are crucial for functionalized materials. In amino-modified KIT-6
silica, the carboxyl groups of cephalexin form strong interactions with the amine groups on the

functionalized surface [2].
Physical Interactions, such as van der Waals forces, are the main drivers for adsorption onto

less active surfaces like polyethylene microplastics [5].

Key Experimental Protocols: The data in the table is typically generated through a set of standardized

batch experiments.

Kinetic Studies: Researchers agitate a fixed dose of nanomaterial with a cephalexin solution

at a constant speed and temperature. Samples are taken at timed intervals to measure
concentration changes over time, determining the adsorption rate and fitting kinetic models

(e.g., pseudo-first-order or pseudo-second-order) [4] [1].
Isotherm Studies: Experiments are conducted with a fixed nanomaterial dose in solutions with

varying initial cephalexin concentrations until equilibrium is reached. The equilibrium data is
then fitted to models like Langmuir or Freundlich to calculate the maximum adsorption capacity

[2] [4].

The workflow below summarizes the general process for conducting these adsorption and regeneration

experiments.
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Key Insights for Material Selection

When selecting a nanomaterial for your specific application, consider these factors derived from the

experimental data:

For High Adsorption Capacity: Palygorskite and amino-functionalized mesoporous silica (KIT-
6/NH₂) show the highest performance, making them top candidates for efficient cephalexin removal
or loading [2] [1].

For Environmental Remediation: Nanoceria and powdered activated carbon (PPAC) are
promising, with nanoceria also effective against other pollutants like herbicides and phosphates [3]

[4].
For Sustainable & Low-Cost Solutions: Palygorskite (a natural clay) and PPAC (derived from

agricultural waste) are attractive due to their natural abundance or low-cost sourcing [4] [1].
For Regeneration and Reuse: Palygorskite and bauxite have been successfully regenerated using

novel methods like cold atmospheric plasma bubbling with very high efficiency (~99%), which is a
significant advantage for sustainable applications [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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